Cas no 643088-05-5 (Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-, hydrochloride)

• Product Name: Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-, hydrochloride
• CAS No: 643088-05-5
• MF: C₈H₈ClF₄N
• MW: 229.602435112
• CID: 1676537
• PubChem ID: 85912906
• Update Time: 2024-08-30

Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-, hydrochloride
• Benzenemethanamine, 5-fluoro-2-(trifluoromethyl)-, hydrochloride (1:1)
• 643088-05-5
• 5-fluoro-2-(trifluoromethyl)benzylamine hydrochloride

• Inchi： 1S/C8H7F4N.ClH/c9-6-1-2-7(8(10,11)12)5(3-6)4-13;/h1-3H,4,13H2;1H
• InChI Key： MYNPAMBEGPGZSP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1CN)(F)(F)F.Cl

Computed Properties

• Exact Mass: 229.02824
• Monoisotopic Mass: 229.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02